Cas no 20005-39-4 (2-propen-1-one, 3-[5-(4-chlorophenyl)-2-furanyl]-1-phenyl- (en))

• Product Name: 2-propen-1-one, 3-[5-(4-chlorophenyl)-2-furanyl]-1-phenyl- (en)
• CAS No: 20005-39-4
• MF: C₁₉H₁₃ClO₂
• MW: 308.758324384689
• CID: 1393563
• PubChem ID: 5341310
• Update Time: 2025-04-20

2-propen-1-one, 3-[5-(4-chlorophenyl)-2-furanyl]-1-phenyl- (en) Chemical and Physical Properties

Names and Identifiers

• 2-propen-1-one, 3-[5-(4-chlorophenyl)-2-furanyl]-1-phenyl- (en)
• SR-01000480640
• Z46028561
• (E)-3-(5-(4-chlorophenyl)furan-2-yl)-1-phenylprop-2-en-1-one
• AKOS000534090
• STK980609
• BIM-0026290.P001
• 20005-39-4
• SR-01000480640-1
• 3-(5-(4-Chlorophenyl)furan-2-yl)-1-phenylprop-2-en-1-one
• CS-0333689
• (E)-3-[5-(4-chlorophenyl)-2-furyl]-1-phenyl-2-propen-1-one
• (2E)-3-[5-(4-chlorophenyl)furan-2-yl]-1-phenylprop-2-en-1-one

• Inchi： 1S/C19H13ClO2/c20-16-8-6-15(7-9-16)19-13-11-17(22-19)10-12-18(21)14-4-2-1-3-5-14/h1-13H/b12-10+
• InChI Key： AXCCMTSCXPGOMT-ZRDIBKRKSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(/C=C/C(C2C=CC=CC=2)=O)O1

Computed Properties

• Exact Mass: 308.06049
• Monoisotopic Mass: 308.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21